C6 ceramide
C6 ceramide
N-(hexanoyl)sphing-4-enine is an N-acylsphingosine consisting of sphing-4-enine bearing a hexanoyl group on nitrogen. It is functionally related to a sphing-4-enine.
Brand Name:
Vulcanchem
CAS No.:
124753-97-5
VCID:
VC20852282
InChI:
InChI=1S/C24H47NO3/c1-3-5-7-8-9-10-11-12-13-14-15-16-18-19-23(27)22(21-26)25-24(28)20-17-6-4-2/h18-19,22-23,26-27H,3-17,20-21H2,1-2H3,(H,25,28)/b19-18+/t22-,23+/m0/s1
SMILES:
CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCC)O
Molecular Formula:
C24H47NO3
Molecular Weight:
397.6 g/mol
C6 ceramide
CAS No.: 124753-97-5
Cat. No.: VC20852282
Molecular Formula: C24H47NO3
Molecular Weight: 397.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-(hexanoyl)sphing-4-enine is an N-acylsphingosine consisting of sphing-4-enine bearing a hexanoyl group on nitrogen. It is functionally related to a sphing-4-enine. |
|---|---|
| CAS No. | 124753-97-5 |
| Molecular Formula | C24H47NO3 |
| Molecular Weight | 397.6 g/mol |
| IUPAC Name | N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]hexanamide |
| Standard InChI | InChI=1S/C24H47NO3/c1-3-5-7-8-9-10-11-12-13-14-15-16-18-19-23(27)22(21-26)25-24(28)20-17-6-4-2/h18-19,22-23,26-27H,3-17,20-21H2,1-2H3,(H,25,28)/b19-18+/t22-,23+/m0/s1 |
| Standard InChI Key | NPRJSFWNFTXXQC-QFWQFVLDSA-N |
| Isomeric SMILES | CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO)NC(=O)CCCCC)O |
| SMILES | CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCC)O |
| Canonical SMILES | CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCC)O |
| Appearance | Unit:10 mgSolvent:nonePurity:98+%Physical solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator